Cas no 3555-18-8 (Phenol,4-(1-methylpropyl)-2-nitro-)

• Product Name: Phenol,4-(1-methylpropyl)-2-nitro-
• CAS No: 3555-18-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 305792
• PubChem ID: 19085
• Update Time: 2025-04-19

Phenol,4-(1-methylpropyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1-methylpropyl)-2-nitro-
• 4-(1-methylpropyl)-2-nitrophenol
• 4-butan-2-yl-2-nitrophenol
• R676Q74TNR
• 3555-18-8
• Phenol, 4-sec-butyl-2-nitro-
• DTXSID40871034
• NS00048443
• 4-sec-Butyl-2-nitrophenol
• Phenol, 4-(1-methylpropyl)-2-nitro
• Phenol, 4-(1-methylpropyl)-2-nitro-
• 4-s-butyl-2-nitrophenol
• AKOS024323963
• SCHEMBL10536423
• EINECS 222-611-3

• Inchi： 1S/C10H13NO3/c1-3-7(2)8-4-5-10(12)9(6-8)11(13)14/h4-7,12H,3H2,1-2H3
• InChI Key： GCDCKEORRIGZKI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C(C)CC

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37